1-(Tert-butylsulfanyl)-3-oxocyclobutane-1-carboxylic acid

• Molecular Formula: C9H14O3S
• Molecular Weight: 202.27 g/mol
• IUPAC Name: 1-tert-butylsulfanyl-3-oxocyclobutane-1-carboxylic acid
• InChI: InChI=1S/C9H14O3S/c1-8(2,3)13-9(7(11)12)4-6(10)5-9/h4-5H2,1-3H3,(H,11,12)
• InChI Key: YBZGIKAWGAUSAE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)SC1(CC(=O)C1)C(=O)O

Description

1-(Tert-butylsulfanyl)-3-oxocyclobutane-1-carboxylic acid is an organic compound characterized by the presence of a tert-butylsulfanyl group attached to a cyclobutane ring with a carboxylic acid and a ketone functional group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(tert-butylsulfanyl)-3-oxocyclobutane-1-carboxylic acid typically involves the reaction of tert-butylsulfanyl chloride with cyclobutanone in the presence of a base, followed by carboxylation. The reaction conditions often require an inert atmosphere and controlled temperatures to ensure the stability of the intermediate products .

Industrial Production Methods: Industrial production methods for this compound may involve continuous flow reactors to maintain optimal reaction conditions and improve yield. The use of catalysts and solvents that enhance the selectivity and efficiency of the reaction is also common in industrial settings .

Chemical Reactions Analysis

Types of Reactions: 1-(Tert-butylsulfanyl)-3-oxocyclobutane-1-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The tert-butylsulfanyl group can be oxidized to form sulfoxides or sulfones under the influence of oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The ketone group can be reduced to a secondary alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The carboxylic acid group can participate in nucleophilic substitution reactions to form esters or amides.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Alcohols or amines in the presence of a dehydrating agent like dicyclohexylcarbodiimide (DCC).

Major Products:

Oxidation: Sulfoxides, sulfones.

Reduction: Secondary alcohols.

Substitution: Esters, amides.

Scientific Research Applications

1-(Tert-butylsulfanyl)-3-oxocyclobutane-1-carboxylic acid has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: Investigated for its potential role in biochemical pathways and as a probe in studying enzyme mechanisms.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of 1-(tert-butylsulfanyl)-3-oxocyclobutane-1-carboxylic acid involves its interaction with specific molecular targets and pathways. The tert-butylsulfanyl group can modulate the compound’s reactivity and binding affinity to enzymes or receptors, influencing various biochemical processes . The carboxylic acid and ketone groups also play a crucial role in the compound’s activity by participating in hydrogen bonding and other interactions with biological molecules .

Comparison with Similar Compounds

Terbufos: An organophosphate insecticide with a tert-butylsulfanyl group.

3-(tert-butylsulfanyl)-1H-indole-2-carboxylic acid: A compound with similar structural features used in medicinal chemistry.

Uniqueness: 1-(Tert-butylsulfanyl)-3-oxocyclobutane-1-carboxylic acid is unique due to its combination of a cyclobutane ring with a tert-butylsulfanyl group, carboxylic acid, and ketone functionalities.